N-(2-methyl-[1,2,4]triazolo[1,5-a]pyridin-6-yl)butanamide

• IUPAC Name: N-(2-methyl-[1,2,4]triazolo[1,5-a]pyridin-6-yl)butanamide
• InChI: InChI=1S/C11H14N4O/c1-3-4-11(16)13-9-5-6-10-12-8(2)14-15(10)7-9/h5-7H,3-4H2,1-2H3,(H,13,16)
• InChI Key: ZFTGLFJPAIVMEC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CN2C(=NC(=N2)C)C=C1
• Molecular Formula: C11H14N4O
• Molecular Weight: 218.26 g/mol

Description

N-(2-methyl-[1,2,4]triazolo[1,5-a]pyridin-6-yl)butanamide is a compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a small molecule that can be synthesized using various methods and has been shown to have significant biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(2-methyl-[1,2,4]triazolo[1,5-a]pyridin-6-yl)butanamide is not fully understood. However, it has been shown to target various enzymes and proteins in the body. It has been shown to inhibit the activity of various kinases such as AKT, ERK, and JNK. It has also been shown to inhibit the activity of various phosphodiesterases such as PDE4 and PDE5.
Biochemical and Physiological Effects:
N-(2-methyl-[1,2,4]triazolo[1,5-a]pyridin-6-yl)butanamide has been shown to have various biochemical and physiological effects. It has been shown to have anti-cancer activity by inducing apoptosis in cancer cells. It has also been shown to have anti-inflammatory activity by inhibiting the production of various cytokines such as TNF-α and IL-6. Additionally, it has been shown to have anti-viral activity by inhibiting the replication of various viruses such as HIV and HCV.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-methyl-[1,2,4]triazolo[1,5-a]pyridin-6-yl)butanamide in lab experiments is its low molecular weight, which makes it easy to handle and purify. Additionally, it has been shown to have significant activity against various diseases, making it a promising lead compound for drug development. One of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are various future directions for the research and development of N-(2-methyl-[1,2,4]triazolo[1,5-a]pyridin-6-yl)butanamide. One direction is to further investigate the mechanism of action of this compound to better understand its activity against various diseases. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in vivo, which is critical for its eventual use as a drug. Finally, there is a need to explore the potential for using this compound in combination with other drugs to enhance its activity and reduce potential side effects.
Conclusion:
In conclusion, N-(2-methyl-[1,2,4]triazolo[1,5-a]pyridin-6-yl)butanamide is a promising compound with significant potential for drug development. Its various scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions make it a topic of significant interest in the scientific community. Further research is needed to fully understand the potential of this compound and its eventual use in treating various diseases.

Synthesis Methods

There are various methods for synthesizing N-(2-methyl-[1,2,4]triazolo[1,5-a]pyridin-6-yl)butanamide. One of the most commonly used methods involves the reaction of 2-methyl-1H-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid with butanoyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-(2-methyl-[1,2,4]triazolo[1,5-a]pyridin-6-yl)butanamide has been shown to have various scientific research applications. One of the most significant applications is in drug development. This compound has been shown to have significant activity against various diseases such as cancer, inflammation, and infectious diseases. It has been used as a lead compound for the development of new drugs that target these diseases.